Cas no 2411193-33-2 (4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane)

4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane is a spirocyclic compound featuring a benzyl group and an epoxy carbonyl moiety. Its unique structure, combining a 1-oxa-4,8-diazaspiro[5.5]undecane core with reactive epoxide functionality, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The spirocyclic framework enhances conformational rigidity, while the oxirane group offers reactivity for further derivatization, such as ring-opening reactions. This compound is particularly useful in the development of pharmacologically active molecules, where its structural complexity can contribute to selective binding properties. Its synthetic versatility and potential for modular functionalization make it a promising candidate for applications in drug discovery and chemical biology.
4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane structure
2411193-33-2 structure
Product Name:4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane
CAS No:2411193-33-2
MF:C18H24N2O3
MW:316.394764900208
CID:6135626
PubChem ID:165767718
Update Time:2025-05-19

4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

    • 4-benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane
    • Z3687612247
    • EN300-7560871
    • 2411193-33-2
    • 4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane
    • Inchi: 1S/C18H24N2O3/c21-17(16-12-22-16)20-8-4-7-18(14-20)13-19(9-10-23-18)11-15-5-2-1-3-6-15/h1-3,5-6,16H,4,7-14H2
    • InChI Key: YBNHMQOYJZRMRV-UHFFFAOYSA-N
    • SMILES: O1CCN(CC2C=CC=CC=2)CC21CN(C(C1CO1)=O)CCC2

Computed Properties

  • Exact Mass: 316.17869263g/mol
  • Monoisotopic Mass: 316.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 45.3Ų

4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7560871-1.0g
4-benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane
2411193-33-2 95.0%
1.0g
$0.0 2025-03-22

Additional information on 4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane

Exploring the Potential of 4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane (CAS No. 2411193-33-2) in Modern Chemistry

The compound 4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane (CAS No. 2411193-33-2) is a fascinating molecule that has garnered attention in the field of organic and medicinal chemistry. Its unique spirocyclic structure and the presence of an oxirane (epoxide) functional group make it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its potential as a building block for bioactive molecules and its role in catalysis and polymer chemistry.

One of the most intriguing aspects of 4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane is its structural complexity, which combines a benzyl group, a diazaspiro framework, and an oxirane moiety. This combination offers multiple sites for chemical modification, making it a versatile intermediate in synthetic chemistry. The spirocyclic core is particularly noteworthy, as such structures are often associated with enhanced molecular rigidity and bioactivity, which are desirable traits in pharmaceutical development.

In recent years, the demand for spirocyclic compounds like 4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane has surged, driven by their applications in drug design and material innovation. The oxirane group in this compound is especially valuable, as it can participate in ring-opening reactions, enabling the formation of new bonds and functional groups. This reactivity is crucial for creating customized molecular architectures tailored to specific industrial or biomedical needs.

The synthesis of 4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane involves sophisticated organic transformations, often requiring precise control over reaction conditions. Chemists have explored various routes to optimize its production, focusing on yield improvement and stereoselectivity. The compound's CAS No. 2411193-33-2 serves as a unique identifier in chemical databases, facilitating research and collaboration among scientists.

From a pharmaceutical perspective, the diazaspiro[5.5]undecane framework is a promising scaffold for designing central nervous system (CNS) agents and enzyme inhibitors. The benzyl substituent and oxirane carbonyl group further enhance its potential by introducing additional pharmacophoric elements. Researchers are investigating its derivatives for their ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases, which are critical in disease pathways.

Beyond medicine, 4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane has applications in advanced materials. Its epoxide functionality allows it to act as a cross-linking agent in polymer networks, contributing to the development of high-performance coatings and adhesives. The spirocyclic structure also imparts thermal and chemical stability, making it suitable for specialty chemicals used in harsh environments.

In the context of green chemistry, efforts are underway to develop sustainable synthetic routes for 4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane. Researchers are exploring catalytic methods and biocatalysis to minimize waste and reduce reliance on hazardous reagents. These innovations align with global trends toward environmentally friendly manufacturing and circular economy principles.

The market for specialty spirocyclic compounds like 4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane is expanding, driven by demand from the pharmaceutical, agrochemical, and material science sectors. Companies are investing in custom synthesis and scale-up technologies to meet the growing needs of researchers and industrial users. Its CAS No. 2411193-33-2 is frequently searched in chemical procurement platforms, reflecting its commercial relevance.

In summary, 4-Benzyl-8-(oxirane-2-carbonyl)-1-oxa-4,8-diazaspiro[5.5]undecane (CAS No. 2411193-33-2) represents a compelling example of how complex molecular architectures can unlock new possibilities in science and industry. Its multifunctional design, combined with its reactivity and stability, positions it as a key player in the next generation of chemical innovations. As research progresses, this compound is likely to find even broader applications, reinforcing its importance in modern chemistry.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.